3-fluoro-4-methoxy-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[(1-thiophen-3-yltriazol-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H13FN4O3S2/c1-22-14-3-2-12(6-13(14)15)24(20,21)16-7-10-8-19(18-17-10)11-4-5-23-9-11/h2-6,8-9,16H,7H2,1H3
• InChI Key: GHMPYRWDLCYZFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CN(N=N2)C3=CSC=C3)F
• Molecular Formula: C14H13FN4O3S2
• Molecular Weight: 368.4 g/mol

Description

3-fluoro-4-methoxy-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H13FN4O3S2 and its molecular weight is 368.4. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-4-methoxy-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-4-methoxy-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biochemical Evaluation

Compounds related to 3-fluoro-4-methoxy-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide have been synthesized and evaluated for their biochemical properties. For example, N-(4-phenylthiazol-2-yl)benzenesulfonamides have been identified as high-affinity inhibitors of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, which is significant in neurobiology and has implications in neuronal injury studies (Röver et al., 1997).

Photodynamic Therapy Applications

Certain benzenesulfonamide derivatives are investigated for their photophysical and photochemical properties, particularly in the context of photodynamic therapy for cancer treatment. For instance, new zinc phthalocyanines substituted with benzenesulfonamide derivative groups have shown high singlet oxygen quantum yields, indicating their potential as Type II photosensitizers in cancer photodynamic therapy (Pişkin et al., 2020).

Crystal Structures and Molecular Interactions

The study of crystal structures of similar compounds provides insights into their supramolecular architectures, which is crucial for understanding their interactions and functionalities at the molecular level. For example, the crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide reveal different architectures controlled by C—H⋯πaryl and C—H⋯O intermolecular interactions, respectively (Rodrigues et al., 2015).

Inhibition of Cyclooxygenase

Some derivatives are synthesized and evaluated for their ability to inhibit cyclooxygenase enzymes, with implications for the treatment of inflammatory conditions. For instance, 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives have been identified as selective cyclooxygenase-2 inhibitors, showing potential for treating conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).

Anticancer Potential

Aminothiazole-paeonol derivatives incorporating the benzenesulfonamide moiety have demonstrated potent anticancer activity against various cancer cell lines, highlighting their potential as lead compounds for developing new anticancer agents (Tsai et al., 2016).